![molecular formula C14H17F2N5 B5629947 N-(2,4-difluorophenyl)-1,3,5-triazaspiro[5.5]undeca-1,4-diene-2,4-diamine](/img/structure/B5629947.png)
N-(2,4-difluorophenyl)-1,3,5-triazaspiro[5.5]undeca-1,4-diene-2,4-diamine
Overview
Description
N-(2,4-difluorophenyl)-1,3,5-triazaspiro[5.5]undeca-1,4-diene-2,4-diamine, also known as DU-176b, is a novel anticoagulant drug that belongs to the class of direct thrombin inhibitors. This compound has been developed by Daiichi Sankyo Co., Ltd. and is currently undergoing clinical trials for the treatment and prevention of thromboembolic disorders.
Scientific Research Applications
Neurological Disorders
Research indicates that certain derivatives of 1,3,5-triazaspiro[5.5]undeca-1,4-diene-2,4-diamine, such as 5-Aryl-1,3,5-triazaspiro[5.5]undeca-1,3-diene-2,4-diamines, exhibit promising activity as neuronal sodium channels blockers. This finding suggests potential applications in managing neurological conditions like neuropathic pain, epilepsy, and cerebral ischemic disorders (Ma, Poon, Wong, & Chui, 2009).
Organic Light-Emitting Devices
In the field of materials science, novel 2,4-difluorophenyl-functionalized arylamines, specifically tris(2',4'-difluorobiphenyl-4-yl)-amine (3FT) and N4, N4, N4', N4'-tetrakis-(2',4'-difluorobiphenyl-4-yl)-biphenyl-4,4'-diamine (4FDT), have been synthesized. These compounds have shown efficacy as hole-injecting/hole-transporting layers in organic light-emitting devices, demonstrating their potential in advanced electronic applications (Li, Wu, Jiao, Liu, Wang, & Hou, 2012).
Anticancer Research
Cyclometalated iridium(III) complexes incorporating the 2,4-difluorophenyl-functionalized 1,3,5-triazine-2,4-diamine moiety have been developed and characterized. Unlike traditional cancer therapies, these complexes specifically target mitochondria and induce apoptosis in various cancer cell lines, including those resistant to cisplatin. This research opens new avenues in the development of targeted cancer therapies (Xiong, Chen, Ouyang, Guan, Ji, & Chao, 2016).
Antimycobacterial Activity
In the realm of infectious diseases, specific 2,4-diamino-1-phenyl-1,3,5-triazaspiro[5.5]undeca-2,4-dienes have been identified as selective inhibitors of Mycobacterium tuberculosis dihydrofolate reductase. They exhibit promising antimycobacterial activities, highlighting their potential as novel anti-TB agents (Yang, Wedajo, Yamada, Dahlroth, Neo, Dick, & Chui, 2018).
HIV Entry Inhibitors
Compounds such as 4-{[4-({(3R)-1-Butyl-3-[(R)-cyclohexyl(hydroxy)methyl]-2,5dioxo-1,4,9-triazaspiro[5.5]undec-9-yl}methyl)phenyl]oxy}benzoic acid hydrochloride (873140) have been studied as potent allosteric antagonists of the CCR5 receptor. This compound has demonstrated significant antiviral effects against HIV-1, offering a potential new class of HIV entry inhibitors (Watson, Jenkinson, Kazmierski, & Kenakin, 2005).
properties
IUPAC Name |
4-N-(2,4-difluorophenyl)-1,3,5-triazaspiro[5.5]undeca-1,4-diene-2,4-diamine | |
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InChI |
InChI=1S/C14H17F2N5/c15-9-4-5-11(10(16)8-9)18-13-19-12(17)20-14(21-13)6-2-1-3-7-14/h4-5,8H,1-3,6-7H2,(H4,17,18,19,20,21) | |
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InChI Key |
QKECQVKVJSAPKO-UHFFFAOYSA-N | |
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Source | PubChem | |
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Canonical SMILES |
C1CCC2(CC1)N=C(NC(=N2)NC3=C(C=C(C=C3)F)F)N | |
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Molecular Formula |
C14H17F2N5 | |
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Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.32 g/mol | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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